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An Application Note: A Robust and Validated LC-MS/MS Method for the Quantification of
Verapamil and its Metabolite Norverapamil in Human Plasma using Norverapamil-d7

Abstract

This application note describes a highly selective and sensitive liquid chromatography-tandem
mass spectrometry (LC-MS/MS) method for the simultaneous quantification of Verapamil and
its primary active metabolite, Norverapamil, in human plasma. The method employs a stable
isotope-labeled internal standard (SIL-IS), Norverapamil-d7, to ensure accuracy and precision.
Sample preparation is streamlined using a simple and efficient protein precipitation protocol.
Chromatographic separation is achieved on a C18 reversed-phase column with a gradient
elution, providing excellent peak shape and resolution within a short run time. The method has
been validated according to the principles outlined in the FDA and EMA guidelines on
bioanalytical method validation and is suitable for pharmacokinetic studies, therapeutic drug
monitoring, and bioequivalence studies.[1][2]

Introduction

Verapamil is a calcium channel blocker widely used in the treatment of hypertension, angina,
and cardiac arrhythmias.[3] It undergoes extensive first-pass metabolism in the liver, primarily
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through N-demethylation by the CYP3A4 enzyme, to form its major active metabolite,
Norverapamil.[4] Norverapamil exhibits approximately 20% of the vasodilating activity of the
parent drug and its plasma concentrations can be equal to or greater than those of Verapamil
after oral administration.[4] Therefore, the simultaneous quantification of both Verapamil and
Norverapamil is crucial for accurately assessing the pharmacokinetic profile and therapeutic
efficacy of Verapamil administration.[5][6][7][8]

LC-MS/MS has become the gold standard for bioanalytical quantification due to its superior
sensitivity, selectivity, and speed.[1][9] The use of a stable isotope-labeled internal standard,
such as Norverapamil-d7, is the preferred approach in quantitative bioanalysis. A SIL-IS co-
elutes chromatographically with the analyte and has nearly identical chemical and physical
properties, allowing it to effectively compensate for variations in sample preparation, matrix
effects, and instrument response, thereby ensuring the highest level of accuracy and precision.
[10]

This document provides a detailed protocol for a robust LC-MS/MS method, from sample
preparation to data analysis, designed for researchers and drug development professionals.

Experimental
Materials and Reagents

» Analytes: Verapamil hydrochloride, Norverapamil hydrochloride (Certified Reference
Standards)

 Internal Standard: Norverapamil-d7 (Certified Reference Standard)
e Solvents: HPLC-grade or LC-MS grade Methanol and Acetonitrile

e Reagents: Formic acid (LC-MS grade), Ammonium acetate (LC-MS grade), and Ultrapure
water

 Biological Matrix: Drug-free human plasma (K2-EDTA)

Instrumentation and Conditions

The method was developed on a modern triple quadrupole mass spectrometer coupled with a
high-performance liquid chromatography (HPLC) system.
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Table 1: Liquid Chromatography (LC) Conditions

Parameter

Condition

HPLC System

Standard UHPLC/HPLC system

Column

C18 Reversed-Phase Column (e.g., 50 x 2.1

mm, 1.8 um)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Flow Rate 0.4 mL/min
Injection Volume 5puL
Column Temperature 40 °C
Gradient Elution See Table 2

Table 2: LC Gradient Program

Time (min) % Mobile Phase B
0.0 20
0.5 20
25 95
3.5 95
3.6 20
5.0 20

Table 3: Mass Spectrometry (MS/MS) Conditions
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Parameter Condition

Mass Spectrometer Triple Quadrupole Mass Spectrometer
lonization Mode Electrospray lonization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Source Temperature 500 °C

lonSpray Voltage 5500 V

Curtain Gas 35 psi

Collision Gas (CAD) Medium

MRM Transitions See Table 4

Table 4: MRM Transitions and Compound-Dependent Parameters

Precursor lon Product lon Collision Declustering
Compound .

(m/z) (m/z) Energy (eV) Potential (V)
Verapamil 455.3 165.2 35 100
Norverapamil 441.3 165.2 35 100
Norverapamil-d7

448.3 165.2 35 100

(1S)

Rationale for MRM Transitions: The precursor ion selected corresponds to the protonated
molecule [M+H]+. The product ion at m/z 165.2 is a stable and abundant fragment common to
both Verapamil and Norverapamil, resulting from the cleavage of the molecule.[11][12] For the
internal standard Norverapamil-d7, the precursor ion mass is shifted by +7 Da, while the
product ion remains the same as the unlabeled analyte, assuming the deuterium labels are not
on the fragment portion. This ensures identical fragmentation behavior and a reliable
guantification strategy.

Protocols
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Preparation of Stock and Working Solutions

e Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Verapamil, Norverapamil,
and Norverapamil-d7 in methanol to prepare individual stock solutions.

o Working Standard Solutions: Prepare serial dilutions of the Verapamil and Norverapamil
stock solutions in 50:50 (v/v) methanol:water to create a series of combined working
solutions for calibration standards and quality controls (QCs).

e Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Norverapamil-d7 stock
solution with acetonitrile. This solution will be used as the protein precipitation solvent. The
rationale for including the IS in the precipitation solvent is to ensure a consistent and precise
addition to every sample, minimizing pipetting variability.[13]

Preparation of Calibration Standards and Quality
Controls

o Spiking: Prepare calibration standards and QC samples by spiking 5 pL of the appropriate
working standard solution into 95 pL of blank human plasma.

¢ Concentration Range: A typical calibration curve range for pharmacokinetic studies is 0.5—
250 ng/mL for both Verapamil and Norverapamil.[14]

¢ QC Levels: Prepare QCs at a minimum of four levels: Lower Limit of Quantification (LLOQ),
Low QC, Mid QC, and High QC.

Sample Preparation Protocol: Protein Precipitation

Protein precipitation is a rapid, cost-effective, and high-throughput method for removing the
majority of proteins from biological samples like plasma before LC-MS/MS analysis.[15][16]
Acetonitrile is a highly effective solvent for this purpose.[17][18]

» Aliquot Sample: Pipette 100 pL of plasma sample (unknown, calibration standard, or QC)
into a 1.5 mL microcentrifuge tube or a 96-well plate.

e Add IS/Precipitation Solvent: Add 300 pL of the IS working solution (100 ng/mL
Norverapamil-d7 in acetonitrile). The 3:1 ratio of organic solvent to plasma is optimal for
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efficient protein removal.[13]

Vortex: Vortex mix the samples vigorously for 1 minute to ensure complete protein
precipitation.

Centrifuge: Centrifuge the samples at >10,000 x g for 10 minutes at 4 °C to pellet the
precipitated proteins.

Transfer Supernatant: Carefully transfer 200 L of the clear supernatant to a clean
autosampler vial or well in a 96-well plate.

Inject: Inject 5 pL of the supernatant into the LC-MS/MS system.
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Fig 1. Overall analytical workflow for Verapamil quantification.
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Method Validation

The method must be validated to ensure its reliability for the intended application. Validation
should be performed according to the latest international guidelines, such as the ICH M10
Bioanalytical Method Validation guideline.[19][20]

Table 5: Summary of Bioanalytical Method Validation Parameters and Acceptance Criteria
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Validation Parameter

Purpose

Acceptance Criteria

Selectivity

To ensure no interference from
endogenous matrix
components at the retention

times of the analytes and IS.

Response in blank matrix
should be <20% of the LLOQ
response for the analytes and
<5% for the IS.

Linearity & Range

To demonstrate a proportional
relationship between
concentration and instrument

response.

At least 6 non-zero standards.
Correlation coefficient (r?) =
0.99. Back-calculated
concentrations must be within
+15% of nominal (x20% at
LLOQ).

Accuracy & Precision

To assess the closeness of
measured concentrations to
the nominal value (accuracy)
and the variability of the

measurements (precision).

Intra- and inter-day analysis of
QCs. Mean accuracy within
+15% of nominal (x20% at
LLOQ). Precision (%CV) <15%
(€20% at LLOQ).

Matrix Effect

To evaluate the suppression or
enhancement of ionization

caused by matrix components.

The coefficient of variation
(%CV) of the IS-normalized
matrix factor calculated from at
least 6 lots of blank matrix
should be <15%.

To determine the extraction

Recovery of the analytes and

Recovery efficiency of the analytical IS should be consistent,
method. precise, and reproducible.
Bench-top, freeze-thaw, and
To ensure the analyte is stable  long-term stability. Mean
Stability throughout the sample lifecycle  concentrations of stability

(collection, storage,

processing).

samples should be within
+15% of nominal

concentrations.

Authority and Trustworthiness: Adherence to these validation parameters, as stipulated by

regulatory bodies like the FDA and EMA, ensures that the data generated is accurate,
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reproducible, and defensible.[1][9][21] This self-validating system is a cornerstone of Good
Laboratory Practice (GLP).

Conclusion

The LC-MS/MS method detailed in this application note provides a sensitive, selective, and
reliable approach for the simultaneous quantification of Verapamil and its active metabolite
Norverapamil in human plasma. The use of a stable isotope-labeled internal standard
(Norverapamil-d7) and a straightforward protein precipitation protocol makes this method
robust and suitable for high-throughput analysis in a regulated environment. The
comprehensive validation ensures that the method meets the stringent requirements for clinical
and preclinical studies.

References

 Title: Pharmacokinetics of verapamil and norverapamil enantiomers after administration of
immediate and controlled-release formulations to humans:evidence suggesting input-rate
determined stereoselectivity Source: PubMed URL:[Link]

« Title: Bioanalytical method validation - Scientific guideline Source: European Medicines
Agency (EMA) URL:[Link]

 Title: Essential FDA Guidelines for Bioanalytical Method Validation Source: ResolveMass
Laboratories Inc. URL:[Link]

 Title: Guideline Bioanalytical method validation Source: European Medicines Agency (EMA)
URL:[Link]

 Title: Pharmacokinetics of verapamil and norverapamil from controlled release floating
pellets in humans Source: PubMed URL:[Link]

 Title: The effect of gender on the pharmacokinetics of verapamil and norverapamil in human
Source: Ovid URL:[Link]

 Title: Pharmacokinetics of verapamil and its metabolite norverapamil in rats with
hyperlipidaemia induced by poloxamer 407 Source: Taylor & Francis Online URL:[Link]

© 2026 BenchChem. All rights reserved. 10/ 15 Tech Support


https://resolvemass.ca/bioanalytical-method-validation/
https://www.bioanalysis-zone.com/fda-announces-final-guidance-bioanalytical-method-validation-now-available/
https://www.ema.europa.eu/en/bioanalytical-method-validation-scientific-guideline
https://pubmed.ncbi.nlm.nih.gov/8330756/
https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-bioanalytical-method-validation_en.pdf
https://resolvemass.ca/essential-fda-guidelines-for-bioanalytical-method-validation/
https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-bioanalytical-method-validation-revision-1_en.pdf
https://pubmed.ncbi.nlm.nih.gov/11788288/
https://insights.ovid.com/crossref?an=00004883-200609000-00006
https://www.tandfonline.com/doi/full/10.3109/02652048.2011.642998
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Title: FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers
Source: KCAS Bio URL:[Link]

Title: The EMA Bioanalytical Method Validation Guideline: process, history, discussions and
evaluation of its content. Source: European Bioanalysis Forum URL:[Link]

Title: FDA announces final guidance for 'Bioanalytical Method validation," now available
Source: Bioanalysis Zone URL:[Link]

Title: The effect of gender on the pharmacokinetics of verapamil and norverapamil in human
Source: Scilit URL:[Link]

Title: Guidance for Industry: Bioanalytical Method Validation Source: U.S. Food and Drug
Administration (FDA) URL:[LInk]

Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food
and Drug Administration (FDA) URL:[Link]

Title: Rapid Solid-Phase Extraction Method to Quantify [11C]-Verapamil, and its [11C]-
Metabolites, in Human and Macaque Plasma Source: PMC URL:[Link]

Title: ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis
Source: ECA Academy URL:[Link]

Title: The EMA Bioanalytical Method Validation Guideline: process, history, discussions and
evaluation of its content. Source: European Bioanalysis Forum URL:[Link]

Title: Simultaneous quantification of the enantiomers of verapamil and its N-demethylated
metabolite in human plasma using liquid chromatography-tandem mass spectrometry
Source: PubMed URL:[Link]

Title: Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-
Well Plates Source: Agilent Technologies URL:[Link]

Title: A fully automated plasma protein precipitation sample preparation method for LC-
MS/MS bioanalysis Source: PubMed URL:[Link]

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://www.kcasbio.com/blog/fda-guidance-for-industry-on-bioanalytical-method-validation-bmv-for-biomarkers/
https://www.europeanbioanalysisforum.eu/wp-content/uploads/2012/03/EBF-plenary-presentation-on-BMV-guideline-v-final-15-Feb-2012.pdf
https://www.bioanalysis-zone.com/2018/05/25/fda-announces-final-guidance-bioanalytical-method-validation-now-available/
https://www.scilit.net/article/2192c7336186307123f140a331804705
https://www.fda.gov/files/drugs/published/Bioanalytical-Method-Validation-Guidance-for-Industry.pdf
https://www.fda.gov/regulatory-information/search-fda-guidance-documents/m10-bioanalytical-method-validation-and-study-sample-analysis
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2858971/
https://www.eca-remedy.com/gmp-news/ich-m10-guideline-on-bioanalytical-method-validation-and-study-sample-analysis
https://www.europeanbioanalysisforum.eu/wp-content/uploads/2012/11/EBF-plenary-presentation-on-BMV-guideline-v-final-16-Nov-2012.pdf
https://pubmed.ncbi.nlm.nih.gov/15081924/
https://www.agilent.com/cs/library/applications/5991-8038EN.pdf
https://pubmed.ncbi.nlm.nih.gov/18155829/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Title: HPLC Determination of Verapamil and Norverapamil in Plasma Using Automated Solid
Phase Extraction for Sample Preparation and Fluorometric Detection Source: Taylor &
Francis Online URL:[Link]

Title: Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-
Well Plates Source: LabRulez LCMS URL:[Link]

Title: Simultaneous Determination of Verapamil and Norverapamil Concentrations in Human
Breast Milk by LC-MS/MS Source: Chinese Pharmaceutical Journal URL:[Link]

Title: Differential Protein Precipitation-Based GalNAc-siRNA Sample Preparation with LC/MS
Method Development Workflow in Plasma Source: ACS Publications URL:[Link]

Title: Determination of Verapamil in Human Plasma by Tandem Mass Spectrometry Source:
Asian Journal of Chemistry URL:[Link]

Title: A validated method for the determination of verapamil and norverapamil in human
plasma Source: National Library of Medicine URL:[Link]

Title: High-Sensitivity Analysis of Drugs in Ultra-Small Volumes Plasma Samples Using
Micro-Flow LC Source: Shimadzu URL:[Link]

Title: Verapamil quantification in human plasma by liquid chromatography coupled to tandem
mass spectrometry - An application for bioequivalence study Source: ResearchGate URL.:
[Link]

Title: A Systematic Review on the Analytical Techniques for the Quantification of Verapamil
Source: Acta Scientific URL:[Link]

Title: Affordable and Reliable RP-HPLC Method for Verapamil Hydrochloride Quantification in
Rabbit Plasma for Pharmacokinetics Source: MDPI URL:[Link]

Title: A Mechanistic, Enantioselective, Physiologically Based Pharmacokinetic Model of
Verapamil and Norverapamil, Built and Evaluated for Drug—Drug Interaction Studies Source:
MDPI URL:[Link]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://www.tandfonline.com/doi/abs/10.1081/JLC-120002824
https://www.labrulez.com/documents/agilent-technologies/protein-precipitation-for-biological-fluid-samples-using-agilent-captiva-emr-lipid-96-well-plates
https://www.zgyw-xb.com/EN/10.11669/cpj.2023.08.016
https://pubs.acs.org/doi/10.1021/acs.analchem.3c05423
https://asianpubs.org/index.php/ajc/article/view/2932
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3658053/
https://www.shimadzu.com/an/literature/hplc/jpl220013.html
https://www.researchgate.net/publication/7300951_Verapamil_quantification_in_human_plasma_by_liquid_chromatography_coupled_to_tandem_mass_spectrometry-_An_application_for_bioequivalence_study
https://actascientific.com/ASPS/pdf/ASPS-04-0797.pdf
https://www.mdpi.com/1999-4923/16/10/1628
https://www.mdpi.com/1999-4923/12/6/549
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

« Title: Extraction of Basic Drugs from Plasma with Polymeric SPE Source: Agilent
Technologies URL:[Link]

« Title: Enantiomeric Separation of Verapamil and its Active Metabolite, Norverapamil, and
Simultaneous Quantification in Human Plasma by LC-ESI-MS-MS Source: Oxford Academic
URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. resolvemass.ca [resolvemass.ca]
e 2. ema.europa.eu [ema.europa.eu]
e 3. asianpubs.org [asianpubs.org]

e 4. mdpi.com [mdpi.com]

¢ 5. Pharmacokinetics of verapamil and norverapamil enantiomers after administration of
immediate and controlled-release formulations to humans:evidence suggesting input-rate
determined stereoselectivity - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 6. Pharmacokinetics of verapamil and norverapamil from controlled release floating pellets in
humans - PubMed [pubmed.ncbi.nim.nih.gov]

e 7. 0vid.com [ovid.com]
¢ 8. tandfonline.com [tandfonline.com]
¢ 9. bioanalysis-zone.com [bioanalysis-zone.com]

¢ 10. Simultaneous quantification of the enantiomers of verapamil and its N-demethylated
metabolite in human plasma using liquid chromatography-tandem mass spectrometry -
PubMed [pubmed.ncbi.nim.nih.gov]

e 11. Simultaneous Determination of Verapamil and Norverapamil Concentrations in Human
Breast Milk by LC-MS/MS [journalll.magtechjournal.com]

e 12. academic.oup.com [academic.oup.com]

¢ 13. documents.thermofisher.com [documents.thermofisher.com]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://www.agilent.com/cs/library/applications/5990-7389EN.pdf
https://academic.oup.com/chromsci/article/51/3/236/357602
https://www.benchchem.com/product/b12424143?utm_src=pdf-custom-synthesis#bc-rfq
https://resolvemass.ca/bioanalytical-method-validation/
https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-bioanalytical-method-validation_en.pdf
https://asianpubs.org/index.php/ajchem/article/download/12215/12196/12240
https://www.mdpi.com/1999-4923/12/6/556
https://pubmed.ncbi.nlm.nih.gov/8626881/
https://pubmed.ncbi.nlm.nih.gov/8626881/
https://pubmed.ncbi.nlm.nih.gov/8626881/
https://pubmed.ncbi.nlm.nih.gov/11777750/
https://pubmed.ncbi.nlm.nih.gov/11777750/
https://www.ovid.com/journals/badd/abstract/10.1002/bdd.512~the-effect-of-gender-on-the-pharmacokinetics-of-verapamil?redirectionsource=fulltextview
https://www.tandfonline.com/doi/abs/10.3109/00498254.2011.654001
https://www.bioanalysis-zone.com/fda-announces-final-guidance-bioanalytical-method-validation-now-available/
https://pubmed.ncbi.nlm.nih.gov/15081924/
https://pubmed.ncbi.nlm.nih.gov/15081924/
https://pubmed.ncbi.nlm.nih.gov/15081924/
https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/10.11669/cpj.2025.10.009
https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/10.11669/cpj.2025.10.009
https://academic.oup.com/chromsci/article/50/9/839/290360
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011637_Protein_Precipitation_Plate_UG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 14. researchgate.net [researchgate.net]
e 15. agilent.com [agilent.com]
e 16. Icms.labrulez.com [Icms.labrulez.com]

o 17. Afully automated plasma protein precipitation sample preparation method for LC-MS/MS
bioanalysis - PubMed [pubmed.ncbi.nim.nih.gov]

e 18. mdpi.com [mdpi.com]
e 19. fda.gov [fda.gov]

e 20. ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis - ECA
Academy [gmp-compliance.org]

e 21. Bioanalytical method validation - Scientific guideline | European Medicines Agency
(EMA) [ema.europa.eu]

¢ To cite this document: BenchChem. [LC-MS/MS method for Verapamil quantification using
Nor Verapamil-d7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424143/docs#lc-ms-ms-method-for-verapamil-
quantification-using-nor-verapamil-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 14 /15 Tech Support


https://www.researchgate.net/publication/11961594_A_validated_method_for_the_determination_of_verapamil_and_norverapamil_in_human_plasma
https://www.agilent.com/cs/library/applications/5991-9222EN_ppt_biological_fluid_samples_application.pdf
https://lcms.labrulez.com/paper/9777
https://pubmed.ncbi.nlm.nih.gov/18226589/
https://pubmed.ncbi.nlm.nih.gov/18226589/
https://www.mdpi.com/2227-9717/12/10/2211
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.gmp-compliance.org/gmp-news/ich-m10-guideline-on-bioanalytical-method-validation-and-study-sample-analysis
https://www.gmp-compliance.org/gmp-news/ich-m10-guideline-on-bioanalytical-method-validation-and-study-sample-analysis
https://www.ema.europa.eu/en/bioanalytical-method-validation-scientific-guideline
https://www.ema.europa.eu/en/bioanalytical-method-validation-scientific-guideline
https://www.benchchem.com/product/b12424143/docs#lc-ms-ms-method-for-verapamil-quantification-using-nor-verapamil-d7
https://www.benchchem.com/product/b12424143/docs#lc-ms-ms-method-for-verapamil-quantification-using-nor-verapamil-d7
https://www.benchchem.com/product/b12424143/docs#lc-ms-ms-method-for-verapamil-quantification-using-nor-verapamil-d7
https://www.benchchem.com/product/b12424143/docs#lc-ms-ms-method-for-verapamil-quantification-using-nor-verapamil-d7
https://www.benchchem.com/product/b12424143?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 15/15 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

